4-Fluorobenzyl 2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl sulfide

• Molecular Formula: C24H23FN2OS
• Molecular Weight: 406.5 g/mol
• IUPAC Name: [2-[(4-fluorophenyl)methylsulfanyl]phenyl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C24H23FN2OS/c25-20-12-10-19(11-13-20)18-29-23-9-5-4-8-22(23)24(28)27-16-14-26(15-17-27)21-6-2-1-3-7-21/h1-13H,14-18H2
• InChI Key: BFXRKIHRARXPII-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=CC=C3SCC4=CC=C(C=C4)F

Description

4-Fluorobenzyl 2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl sulfide, commonly known as FPBPS, is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological applications. FPBPS belongs to the class of sulfonamide compounds and has been found to exhibit promising results in various biological assays.

Mechanism of Action

The mechanism of action of FPBPS involves the inhibition of the target enzymes by binding to their active sites. The sulfonamide group of FPBPS interacts with the zinc ion present in the active site of carbonic anhydrase, thereby preventing the catalytic activity of the enzyme. Similarly, the carbonyl group of FPBPS interacts with the catalytic triad of acetylcholinesterase, leading to its inhibition.
Biochemical and Physiological Effects:
FPBPS has been found to exhibit various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease. It also exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, FPBPS has been found to exhibit vasodilatory effects, which could be beneficial in the treatment of glaucoma.

Advantages and Limitations for Lab Experiments

The advantages of using FPBPS in lab experiments include its high potency, selectivity, and stability. However, the limitations include its poor solubility in water, which could affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on FPBPS. One potential direction is to investigate its therapeutic potential in other diseases such as epilepsy and multiple sclerosis. Another direction is to develop more potent and selective analogs of FPBPS for improved therapeutic efficacy. Additionally, the development of novel drug delivery systems could enhance the bioavailability and pharmacokinetics of FPBPS.

Synthesis Methods

The synthesis of FPBPS involves the reaction between 4-fluorobenzyl chloride and 2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl sulfide in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dichloromethane or chloroform at room temperature. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

FPBPS has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes play a crucial role in the pathogenesis of various diseases such as Alzheimer's, Parkinson's, and glaucoma. Thus, FPBPS has been investigated as a potential drug candidate for the treatment of these diseases.